

An In-Depth Technical Guide to the Preliminary Cytotoxicity Screening of Isoxazole Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N-Methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine*

CAS No.: 852431-02-8

Cat. No.: B1587840

[Get Quote](#)

Introduction: The Growing Potential of Isoxazole Scaffolds in Oncology

The isoxazole ring, a five-membered heterocycle containing nitrogen and oxygen, represents a privileged scaffold in medicinal chemistry. Its unique structural and electronic properties have led to the development of numerous compounds with a broad spectrum of biological activities.

[1][2] In recent years, isoxazole derivatives have gained significant attention as potential anticancer agents due to their demonstrated ability to induce cell death in various cancer cell lines.[3][4][5] These compounds exert their cytotoxic effects through diverse mechanisms, including the induction of apoptosis, inhibition of key enzymes like heat shock protein 90 (HSP90), and disruption of critical signaling pathways involved in cell survival and proliferation. [1][4][6][7]

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting preliminary cytotoxicity screening of novel isoxazole compounds. It offers field-proven insights into experimental design, detailed protocols for key

assays, and guidance on data interpretation, ensuring a robust and reliable initial assessment of a compound's anticancer potential.

Part 1: Strategic Planning for a Robust Cytotoxicity Screen

A well-designed preliminary screen is crucial for identifying promising lead compounds and minimizing the expenditure of resources on inactive molecules. The following considerations are paramount for establishing a self-validating experimental system.

The Rationale Behind Cell Line Selection

The choice of cell lines is a critical determinant of the relevance and outcome of a cytotoxicity screen. A tiered approach is recommended, starting with a small, diverse panel and potentially expanding for promising compounds.

- **The NCI-60 Panel as a Gold Standard:** The National Cancer Institute's panel of 60 human cancer cell lines (NCI-60) is a powerful tool for initial screening, offering a broad representation of various cancer types, including leukemia, melanoma, and cancers of the lung, colon, breast, ovary, kidney, prostate, and central nervous system.^{[8][9][10][11][12]} Screening against the NCI-60 can provide an early indication of a compound's spectrum of activity.
- **Targeted Cell Line Selection:** For hypothesis-driven research, a more focused selection of cell lines is appropriate. This could include cell lines known to overexpress a particular target of the isoxazole compounds or those representing specific cancer subtypes of interest. For example, MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HepG2 (hepatocellular carcinoma) are commonly used and well-characterized cell lines.^{[13][14]}
- **Inclusion of Normal Cell Lines for Selectivity Assessment:** To gauge the therapeutic window of a compound, it is essential to assess its cytotoxicity against non-cancerous cells. Normal human fibroblast cell lines, such as MRC-5 or NIH-3T3, are frequently used for this purpose.^{[15][16][17]} A favorable cytotoxicity profile would show high potency against cancer cells and low toxicity towards normal cells.

Table 1: A Representative Panel of Cell Lines for Initial Screening

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen receptor-positive.
MDA-MB-231	Breast Adenocarcinoma	Triple-negative, highly invasive.
A549	Lung Carcinoma	Non-small cell lung cancer model.
HCT116	Colorectal Carcinoma	Wild-type p53.
HepG2	Hepatocellular Carcinoma	Well-differentiated, secretes plasma proteins.
K562	Chronic Myelogenous Leukemia	Suspension cell line.
MRC-5	Normal Lung Fibroblast	Non-cancerous control for selectivity. [13]
NIH-3T3	Mouse Embryonic Fibroblast	Common normal cell line for toxicity testing. [15]

Experimental Design: Controls and Concentration Ranges

The integrity of a cytotoxicity screen hinges on the inclusion of appropriate controls and a well-defined range of compound concentrations.

- Negative and Positive Controls:
 - Vehicle Control (Negative): Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve the isoxazole compounds. This control is crucial for ensuring that the observed cytotoxicity is not due to the solvent.[\[18\]](#)[\[19\]](#) The final DMSO concentration should typically not exceed 0.5% to avoid solvent-induced toxicity.[\[19\]](#)
 - Positive Control: A well-characterized cytotoxic drug (e.g., Doxorubicin, Cisplatin) should be included in every experiment.[\[20\]](#)[\[21\]](#) This validates that the assay system is responsive to cytotoxic agents.

- **Concentration Range and Serial Dilutions:** A broad range of concentrations should be tested to generate a complete dose-response curve. A common starting point is a high concentration (e.g., 100 μ M or 200 μ M) followed by serial dilutions (e.g., 10-fold or half-log dilutions) to cover several orders of magnitude.^{[4][22][23]} This allows for the accurate determination of the half-maximal inhibitory concentration (IC₅₀).

Part 2: Core Cytotoxicity Assays: Principles and Protocols

Several assays can be employed to measure cytotoxicity, each with its own underlying principle. It is often advisable to use at least two different assays to confirm the results, as they measure different cellular parameters.

MTT Assay: Assessing Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay that measures the metabolic activity of cells, which serves as an indicator of cell viability.^{[24][25][26]} In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.^{[26][27]}

- **Cell Seeding:** Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 μ L of culture medium and incubate for 24 hours to allow for attachment.
- **Compound Treatment:** Prepare serial dilutions of the isoxazole compounds in culture medium. Remove the old medium from the wells and add 100 μ L of the compound dilutions. Include vehicle and positive controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
- **MTT Addition:** After incubation, add 10 μ L of MTT solution (5 mg/mL in PBS) to each well.^[24]
- **Formazan Formation:** Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.
- **Solubilization:** Carefully remove the medium and add 100 μ L of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.^[28]

- Absorbance Reading: Shake the plate gently for 15 minutes to ensure complete solubilization.[27] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[24]

SRB Assay: Quantifying Cellular Protein

The Sulforhodamine B (SRB) assay is a colorimetric assay that relies on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under acidic conditions.[2][29][30] The amount of bound dye is proportional to the total cellular protein content, providing an estimate of cell number.[31]

- Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).
- Cell Fixation: After compound incubation, gently add 50 μ L of cold 50% (w/v) trichloroacetic acid (TCA) to each well (final concentration of 10% TCA) and incubate for 1 hour at 4°C.[32]
- Washing: Discard the supernatant and wash the plates five times with tap water. Air dry the plates completely.[31][32]
- SRB Staining: Add 100 μ L of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[2][31]
- Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound dye.[2]
- Solubilization: Air dry the plates again. Add 200 μ L of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.[30]
- Absorbance Reading: Shake the plate for 5 minutes and measure the absorbance at approximately 540 nm.[2][30]

LDH Assay: Measuring Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from the cytosol of damaged cells into the culture medium.[33][34][35] An increase in LDH activity in the supernatant is indicative of compromised cell membrane integrity and cell death.[36]

- **Cell Seeding and Treatment:** Follow the same procedure as for the MTT assay (Steps 1 and 2). Set up control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[18][37]
- **Supernatant Collection:** After incubation, centrifuge the plate at 250 x g for 10 minutes to pellet any detached cells.[33]
- **Transfer Supernatant:** Carefully transfer 50-100 µL of the supernatant from each well to a new 96-well plate.[35]
- **LDH Reaction:** Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a dye). Add the reaction mixture to each well containing the supernatant.
- **Incubation:** Incubate the plate at room temperature for up to 30 minutes, protected from light. [33]
- **Absorbance Reading:** Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

Part 3: Data Analysis and Interpretation

Calculating the IC50 Value

The IC50 (half-maximal inhibitory concentration) is the most common metric used to express the potency of a cytotoxic compound. It represents the concentration of the compound that inhibits 50% of cell viability or growth.

- **Data Normalization:** Convert the raw absorbance data to percentage of cell viability relative to the vehicle control (100% viability) and a background control (0% viability).
 - $\% \text{ Viability} = [(\text{Abs_sample} - \text{Abs_blank}) / (\text{Abs_vehicle} - \text{Abs_blank})] \times 100$
- **Dose-Response Curve:** Plot the percentage of cell viability against the logarithm of the compound concentration. This will typically generate a sigmoidal curve.[38]
- **Non-linear Regression:** Use a software package (e.g., GraphPad Prism, Origin) to fit the data to a non-linear regression model (e.g., a four-parameter logistic function) to determine the

IC50 value.[\[38\]](#)[\[39\]](#)[\[40\]](#)[\[41\]](#)

Table 2: Hypothetical Cytotoxicity Data for an Isoxazole Compound

Concentration (μM)	% Cell Viability
0.01	98.5
0.1	92.1
1	75.4
10	48.2
100	12.3

Interpreting the Results of a Preliminary Screen

A preliminary screen aims to identify "hits" for further investigation. A compound is generally considered active if it demonstrates an IC50 value in the low micromolar or nanomolar range. The specific cutoff will depend on the therapeutic area and the potency of existing drugs. A selectivity index (SI), calculated as the ratio of the IC50 in normal cells to the IC50 in cancer cells ($SI = IC50_{normal} / IC50_{cancer}$), provides a quantitative measure of a compound's cancer-specific cytotoxicity. A higher SI value is desirable.

Part 4: Elucidating a Putative Mechanism of Action

While a preliminary screen focuses on cytotoxicity, it can also provide initial insights into the mechanism of action. Many isoxazole derivatives have been shown to induce apoptosis.[\[6\]](#)[\[7\]](#) One of the key signaling pathways frequently dysregulated in cancer and involved in apoptosis is the PI3K/Akt pathway.[\[1\]](#)[\[3\]](#)[\[42\]](#)[\[43\]](#)[\[44\]](#)


The PI3K/Akt Signaling Pathway in Cancer

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival, proliferation, and growth.[\[3\]](#)[\[42\]](#) In many cancers, this pathway is constitutively active, leading to the suppression of apoptosis and uncontrolled cell growth.[\[3\]](#)[\[44\]](#) Inhibition of this pathway can restore the apoptotic process in cancer cells. Some isoxazole compounds have

been found to exert their anticancer effects by suppressing the PI3K/Akt signaling pathway.[5]
[45][46]

Visualizations


Experimental Workflow



[Click to download full resolution via product page](#)

Caption: A generalized workflow for the preliminary cytotoxicity screening of isoxazole compounds.

Putative Signaling Pathway



[Click to download full resolution via product page](#)

Caption: Putative mechanism of isoxazole-induced apoptosis via inhibition of the PI3K/Akt pathway.

Conclusion

The preliminary cytotoxicity screening of isoxazole compounds is a critical first step in the evaluation of their potential as anticancer therapeutics. By employing a strategic approach to cell line selection, incorporating rigorous experimental design with appropriate controls, and utilizing robust and validated cytotoxicity assays, researchers can generate reliable and reproducible data. The methodologies and insights provided in this guide are intended to empower researchers to effectively identify promising isoxazole-based lead compounds for further development in the fight against cancer.

References

- Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. (n.d.). International Journal of Pharmaceutical and Bio-Medical Science. Retrieved from [\[Link\]](#)
- How to calculate IC50 for my dose response? (2016). ResearchGate. Retrieved from [\[Link\]](#)
- Martelli, A., et al. (2003). Involvement of PI3K/Akt Pathway in Cell Cycle Progression, Apoptosis, and Neoplastic Transformation: A Target for Cancer Chemotherapy. *Leukemia*, 17(3), 590-603.
- How to calculate IC50. (n.d.). Science Gateway. Retrieved from [\[Link\]](#)
- MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Retrieved from [\[Link\]](#)
- Miricescu, D., et al. (2021). The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. *International Journal of Molecular Sciences*, 22(21), 12048.
- Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research labor
- What are few normal cell lines to test toxicity on normal cells of designed anti cancer drug? (2023). ResearchGate. Retrieved from [\[Link\]](#)

- Sulforhodamine B (SRB) Assay Protocol. (n.d.). Creative Bioarray. Retrieved from [\[Link\]](#)
- Cell Viability Assays. (2013). Assay Guidance Manual. Retrieved from [\[Link\]](#)
- LDH cytotoxicity assay. (2024). Protocols.io. Retrieved from [\[Link\]](#)
- Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). NCBI Bookshelf. Retrieved from [\[Link\]](#)
- Understanding IC50: A Comprehensive Guide to Calculation. (2025). Oreate AI Blog. Retrieved from [\[Link\]](#)
- Comparison of primary human fibroblasts and keratinocytes with immortalized cell lines regarding their sensitivity to sodium dodecyl sulfate in a neutral red uptake cytotoxicity assay. (2006).
- How to compute EC50 C50 in Dose Response fitting. (2022). OriginLab. Retrieved from [\[Link\]](#)
- Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. (2025). YouTube. Retrieved from [\[Link\]](#)
- Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [\[Link\]](#)
- Standardized Sulforhodamine B Colorimetric Cell Proliferation Assay for Anticancer Activity Screening in Educational and Research Laboratories. (2025). ResearchGate. Retrieved from [\[Link\]](#)
- Which concentrations are optimal for in vitro testing? (2020).
- Jafari, M., et al. (2020). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? *Cancers*, 12(12), 3747.
- LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. (n.d.). Interchim. Retrieved from [\[Link\]](#)
- What cell line should I choose for citotoxicity assays? (2023). ResearchGate. Retrieved from [\[Link\]](#)

- SRB Cytotoxicity Assay. (2023). Canvax Biotech. Retrieved from [\[Link\]](#)
- NCI-60 – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [\[Link\]](#)
- Multi-Target Anticancer Activity of Structurally Diverse Schiff Bases: Insights into Cell-Cycle Arrest, DNA Damage, Metabolic Signaling, and Biomolecular Binding. (2023). Molecules, 28(23), 7808.
- Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. (2020). Oncology Letters, 20(4), 4.
- Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. (n.d.). International Journal of Pharmaceutical and Bio-Medical Science. Retrieved from [\[Link\]](#)
- Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2022). International Journal of Molecular Sciences, 23(19), 11956.
- In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). SciSpace. Retrieved from [\[Link\]](#)
- Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay. (2021). ALTEX, 38(3), 509–514.
- Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. (2020). Oncology letters, 20(4), 1.
- Cell Viability in Normal Fibroblasts and Liver Cancer Cells After Treatment with Iron (III), Nickel (II), and their Mixture. (2018). Biological trace element research, 186(2), 486–495.
- NCI-60 Cell Line Screening: A Radical Departure in Its Time. (2016). JNCI: Journal of the National Cancer Institute, 108(1), djv382.
- HTS384 NCI60: The Next Phase of the NCI60 Screen. (2024). ResearchGate. Retrieved from [\[Link\]](#)
- In Vitro Characterization Of Novel Compounds With Anti-Cancer Activity. (2022). ScholarWorks@UTEP. Retrieved from [\[Link\]](#)
- Characteristics to Consider When Selecting a Positive Control Material for an In Vitro Assay. (2021). Semantic Scholar. Retrieved from [\[Link\]](#)
- HTS384 NCI60: The Next Phase of the NCI60 Screen. (2024).

- High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. (2020). *Applied in vitro toxicology*, 6(3), 111–121.
- Compound 3c induced cell apoptosis through suppression of PI3K/AKT... (2019). ResearchGate. Retrieved from [[Link](#)]
- The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines. (2018). *Molecules*, 23(11), 2975.
- Which concentrations are optimal for in vitro testing? (2025). ResearchGate. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Involvement of PI3K/Akt pathway in cell cycle progression, apoptosis, and neoplastic transformation: a target for cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. creative-bioarray.com [creative-bioarray.com]
- 3. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]
- 5. espublisher.com [espublisher.com]
- 6. Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. taylorandfrancis.com [taylorandfrancis.com]
- 9. promegaconnections.com [promegaconnections.com]
- 10. academic.oup.com [academic.oup.com]
- 11. researchgate.net [researchgate.net]
- 12. HTS384 NCI60: The Next Phase of the NCI60 Screen - PMC [pmc.ncbi.nlm.nih.gov]

- [13. mdpi.com \[mdpi.com\]](#)
- [14. Cell Viability in Normal Fibroblasts and Liver Cancer Cells After Treatment with Iron \(III\), Nickel \(II\), and their Mixture - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. Comparison of primary human fibroblasts and keratinocytes with immortalized cell lines regarding their sensitivity to sodium dodecyl sulfate in a neutral red uptake cytotoxicity assay - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [19. benchchem.com \[benchchem.com\]](#)
- [20. Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay | NIST \[nist.gov\]](#)
- [21. pdfs.semanticscholar.org \[pdfs.semanticscholar.org\]](#)
- [22. scholarworks.utep.edu \[scholarworks.utep.edu\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. 四唑盐法\(MTT\)细胞活力和增殖检测方案 \[sigmaaldrich.cn\]](#)
- [25. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [26. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [27. MTT assay protocol | Abcam \[abcam.com\]](#)
- [28. clyte.tech \[clyte.tech\]](#)
- [29. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [30. canvaxbiotech.com \[canvaxbiotech.com\]](#)
- [31. researchgate.net \[researchgate.net\]](#)
- [32. rsc.org \[rsc.org\]](#)
- [33. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [34. scientificlabs.co.uk \[scientificlabs.co.uk\]](#)
- [35. cdn.caymanchem.com \[cdn.caymanchem.com\]](#)
- [36. scispace.com \[scispace.com\]](#)

- [37. LDH cytotoxicity assay \[protocols.io\]](#)
- [38. Understanding IC50: A Comprehensive Guide to Calculation - Oreate AI Blog \[oreateai.com\]](#)
- [39. researchgate.net \[researchgate.net\]](#)
- [40. Star Republic: Guide for Biologists \[sciencegateway.org\]](#)
- [41. youtube.com \[youtube.com\]](#)
- [42. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [43. PI3K / Akt Signaling | Cell Signaling Technology \[cellsignal.com\]](#)
- [44. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? \[frontiersin.org\]](#)
- [45. researchgate.net \[researchgate.net\]](#)
- [46. The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines \[mdpi.com\]](#)
- To cite this document: BenchChem. [An In-Depth Technical Guide to the Preliminary Cytotoxicity Screening of Isoxazole Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1587840/docs#an-in-depth-technical-guide-to-the-preliminary-cytotoxicity-screening-of-isoxazole-compounds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)